Cas no 104196-23-8 ((2S,3S)-3-Phenylglycidol)

• Product Name: (2S,3S)-3-Phenylglycidol
• CAS No: 104196-23-8
• Molecular Formula: C₉H₁₀O₂
• Molecular Weight: 150.1745
• CID: 155244
• PubChem ID: 24858096

(2S,3S)-3-Phenylglycidol Properties

Names and Identifiers

• 2-Oxiranemethanol,3-phenyl-, (2S,3S)-
• (2S,3S)-(-)-3-Phenylglycidol
• (2S,3S)-(?)-3-Phenylglycidol
• [(2S,3S)-3-phenyloxiran-2-yl]methanol
• ((2S,3S)-3-phenyloxiran-2-yl)methanol
• ((2S,3S)-trans-3-phenyloxiran-2-yl)methanol
• (-)-(2S,3S)-2-(hydroxymethyl)-3-phenyloxirane
• (-)-(2S,3S)-2,3-epoxycinnamal alcohol
• (2S,3S)-(-)-2,3-Epoxy-3-phenyl-1-propanol
• (2S,3S)-(-)-3-Phenyl-2,3-epoxy-1-propanol
• (2S,3S)-2,3-epoxycinnamyl alcohol
• (2S,3S)-3-Phenylglycidol
• (2S,3S)-Phenylglycidol
• (2S,3S)-trans-3-phenyloxirane-2-methanol
• 3-Phenyloxiranemethanol (2S-trans)
• (2s-trans)-oxiranemethano
• (2S,3S)-(-)-3-Phenylglycydol
• 2,3-EPOXY-3-PHENYL-1-PROPANOL
• (2S,3S)-3-PHENYLOXIRANEMETHANOL
• (2S,3S)-3-Phenylglycidol,96%
• (2S,3S)-3-Phenylglycidol,90%
• (2S,3S)-3-Phenylglycidol, GC 90%
• 104196-23-8
• (2S,3S)-3-Phenyl-2-oxiranemethanol
• (2S,3S)-(-)-3-Phenylglycidol, 97%
• J-640386
• DTXSID401017349
• SCHEMBL3260343
• PVALSANGMFRTQM-IUCAKERBSA-N
• AKOS015913803
• 3-Phenyloxiranemethanol (2S-trans)-
• Oxiranemethanol, 3-phenyl-, (2S-trans)-
• J-800392
• (2S,3S)-()-3-Phenylglycidol

• MDL： MFCD00064493
• InChIKey： PVALSANGMFRTQM-IUCAKERBSA-N
• Inchi： InChI=1S/C9H10O2/c10-6-8-9(11-8)7-4-2-1-3-5-7/h1-5,8-10H,6H2/t8-,9-/m0/s1
• SMILES： OC[C@@H]1O[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 150.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 150.068079557g/mol
• Heavy Atom Count: 11
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• LogP: 1.11880
• PSA: 32.76000
• Refractive Index: 1.5230 (estimate)
• Boiling Point: 231.72°C (rough estimate)
• Melting Point: 51-53 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Optical Activity: [α]20/D −49°, c = 2 in chloroform
• Density: 1.0858 (rough estimate)

(2S,3S)-3-Phenylglycidol Security Information

• Symbol:
• RTECS：RR0511130
• WGK Germany：3
• Safety Term：S26-36
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

(2S,3S)-3-Phenylglycidol Customs Data

• HS CODE：2910900090
• Customs Data：

  China Customs Code:

  2910900090

  Overview:

  2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives